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Compound of Interest

Methyl 4-(benzyloxy)-3-
Compound Name:
methoxybenzoate

Cat. No.: B041899

An In-Depth Technical Guide to Methyl 4-
(benzyloxy)-3-methoxybenzoate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 4-(benzyloxy)-3-methoxybenzoate is an organic compound that serves as a crucial
intermediate in the synthesis of various pharmaceuticals. Notably, it is a key building block in
the preparation of Cediranib, an antineoplastic agent that has shown promise in treating certain
types of cancer. This technical guide provides a comprehensive overview of the physical and
chemical properties of Methyl 4-(benzyloxy)-3-methoxybenzoate, along with detailed
experimental protocols for its synthesis and characterization.

Chemical and Physical Properties

This section details the key physical and chemical characteristics of Methyl 4-(benzyloxy)-3-
methoxybenzoate. The data is compiled from various sources and presented for easy
reference.

General Properties
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Methyl 4-(benzyloxy)-3-methoxybenzoate is an off-white solid at room temperature.[1] It is

soluble in dichloromethane and ethyl acetate.

hvsicochemical

Property Value Source
Molecular Formula C16H1604 [2]
Molecular Weight 272.29 g/mol [2]
Appearance Off-white solid [1]

Predicted Boiling Point

400.1 £30.0 °C

Predicted Density

1.153 £ 0.06 g/cm?

Solubility

Soluble in Dichloromethane
(DCM) and Ethyl Acetate

Crystal Structure

Methyl 4-(benzyloxy)-3-methoxybenzoate crystallizes in the monoclinic system. The crystal

structure reveals that the two aromatic rings are nearly perpendicular to each other.[2]

Crystal System Monoclinic [2]
a 5.2466 (7) A [2]
b 17.973 (2) A [2]
C 14.8785 (18) A [2]
B 94.018 (3)° [2]
Volume 1399.6 (3) A3 [2]
z 4 [2]

Experimental Protocols
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This section provides a detailed methodology for the synthesis of Methyl 4-(benzyloxy)-3-
methoxybenzoate.

Synthesis of Methyl 4-(benzyloxy)-3-methoxybenzoate[2]

Materials:

4-(benzyloxy)-3-methoxybenzoic acid (5 g, 19.36 mmol)

Methanol

Concentrated sulfuric acid (2 ml)

Saturated sodium bicarbonate solution

Dichloromethane

Procedure:

o A solution of 4-(benzyloxy)-3-methoxybenzoic acid is slowly added to a solution of methanol
and concentrated sulfuric acid.

e The mixture is stirred for 12 hours at reflux.

» After cooling, a saturated sodium bicarbonate solution is added to adjust the pH to 7.
» Dichloromethane is added, and the mixture is filtered.

e The organic phase is evaporated on a rotary evaporator to yield the title compound.

Experimental Workflow for Synthesis

IR Sy R e, Stir at reflux for 12h Neutralize with NaHCOs solution (pH 7) Extract with Dichloromethane Evaporate organic phase
methanol, and conc. H2504

Methyl 4-(benzyloxy)-3-methoxybenzoate

Click to download full resolution via product page

Synthesis of Methyl 4-(benzyloxy)-3-methoxybenzoate.
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Chemical Reactivity and Stability

 Stability: The compound is stable under normal conditions.[3]
o Incompatible Materials: It is incompatible with strong oxidizing agents and strong bases.[3]
» Conditions to Avoid: Exposure to air and moisture should be avoided.[3]

e Hazardous Decomposition Products: Upon decomposition, it may produce carbon monoxide
and carbon dioxide.[3]

Visualization of Logical Relationships

The following diagram illustrates the relationship between the starting material, the synthesis
process, and the final product, highlighting its role as a pharmaceutical intermediate.
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Relationship of Synthesis to Application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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